(4-Trifluoromethoxyphenyl)methanesulfonyl fluoride
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Overview
Description
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (4-Trifluoromethoxyphenyl)methanesulfonyl fluoride typically involves the reaction of methanesulfonyl chloride with potassium fluoride or potassium bifluoride in water, followed by steam distillation to isolate the product . This method ensures the efficient production of the compound with high purity.
Industrial Production Methods
Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of advanced equipment to control reaction conditions, such as temperature and pressure, to optimize yield and purity. The compound is then purified through distillation and crystallization techniques to meet industrial standards.
Chemical Reactions Analysis
Types of Reactions
(4-Trifluoromethoxyphenyl)methanesulfonyl fluoride undergoes various chemical reactions, including:
Substitution Reactions: The compound can participate in nucleophilic substitution reactions, where the sulfonyl fluoride group is replaced by other nucleophiles.
Oxidation and Reduction Reactions: It can undergo oxidation to form sulfonic acids or reduction to form sulfinic acids.
Decomposition Reactions: Upon heating, the compound decomposes to release toxic fumes of fluorides and sulfur oxides.
Common Reagents and Conditions
Common reagents used in reactions with this compound include potassium fluoride, potassium bifluoride, and various nucleophiles. Reaction conditions typically involve controlled temperatures and the use of solvents like water or organic solvents to facilitate the reactions.
Major Products Formed
The major products formed from reactions involving this compound include sulfonic acids, sulfinic acids, and substituted phenyl derivatives, depending on the specific reaction conditions and reagents used.
Scientific Research Applications
(4-Trifluoromethoxyphenyl)methanesulfonyl fluoride has a wide range of scientific research applications:
Mechanism of Action
The mechanism of action of (4-Trifluoromethoxyphenyl)methanesulfonyl fluoride involves its interaction with specific molecular targets and pathways. As an acetylcholinesterase inhibitor, it binds irreversibly to the active site of the enzyme, preventing the breakdown of acetylcholine and leading to increased levels of this neurotransmitter in the synaptic cleft . This mechanism is particularly relevant in the context of neurodegenerative diseases, where acetylcholine levels are often reduced.
Comparison with Similar Compounds
Similar Compounds
Methanesulfonyl Fluoride: Similar in structure but lacks the trifluoromethoxyphenyl group.
Trifluoromethanesulfonic Acid: A strong acid used in organic synthesis, particularly in electrophilic aromatic substitution reactions.
Uniqueness
(4-Trifluoromethoxyphenyl)methanesulfonyl fluoride is unique due to the presence of the trifluoromethoxyphenyl group, which imparts distinct chemical properties and enhances its potential as an enzyme inhibitor. This structural feature differentiates it from other sulfonyl fluorides and contributes to its specific applications in scientific research and industry.
Properties
Molecular Formula |
C8H6F4O3S |
---|---|
Molecular Weight |
258.19 g/mol |
IUPAC Name |
[4-(trifluoromethoxy)phenyl]methanesulfonyl fluoride |
InChI |
InChI=1S/C8H6F4O3S/c9-8(10,11)15-7-3-1-6(2-4-7)5-16(12,13)14/h1-4H,5H2 |
InChI Key |
WMBWYQSUXYHXMO-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC=C1CS(=O)(=O)F)OC(F)(F)F |
Origin of Product |
United States |
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